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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150

An In-depth Technical Guide to Isopropyl Salicylate: Molecular Weight and Formula

This technical guide provides a comprehensive overview of the fundamental chemical
properties of isopropyl salicylate, with a specific focus on its molecular weight and chemical
formula. The information is tailored for researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Identity and Properties

Isopropyl salicylate is an organic ester formed through the condensation of salicylic acid and
isopropyl alcohol.[1][2] It presents as a clear, colorless to very slightly yellow liquid.[3][4] This
compound is primarily utilized as a fragrance agent in cosmetics and personal care products
and serves as an intermediate in various organic synthesis processes.[1] While sparingly
soluble in water, it is soluble in alcohol and oils.[2][3]

Quantitative Data Summary

The core quantitative data for isopropyl salicylate is summarized in the table below for ease
of reference and comparison.
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Property Value Reference

Molecular Formula C10H1203 21151161171

Molecular Weight 180.2 g/mol [5]1[6]

CAS Number 607-85-2 [5][6]
ropan-2-yl 2-

UPAC Name Eder)oxyb;/nzoate ]

Structural Representation

The two-dimensional chemical structure of isopropyl salicylate is illustrated below. This

diagram visualizes the arrangement of atoms and bonds, including the benzene ring, the

hydroxyl group, and the isopropyl ester group.
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Figure 1: 2D chemical structure of isopropyl salicylate.

Experimental Protocols for Structural and Formula
Determination

The determination of the molecular weight and formula of a compound like isopropyl
salicylate relies on standard analytical chemistry techniques. The logical workflow for these

determinations is outlined below.
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Figure 2. Workflow for determining molecular formula.

Methodology for Molecular Weight Determination: Mass

Spectrometry

Mass spectrometry (MS) is the primary technique for determining the molecular weight of a

compound.

« lonization: A sample of isopropyl salicylate is introduced into the mass spectrometer, where
it is vaporized and ionized. Techniques such as Electron lonization (EI) are commonly used,
where high-energy electrons bombard the molecules, causing them to lose an electron and

form a positively charged molecular ion (M+).
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o Acceleration: The newly formed ions are accelerated by an electric field, imparting the same
kinetic energy to all ions.

o Deflection: The ions then travel through a magnetic field, which deflects them. The degree of
deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion; lighter ions
are deflected more than heavier ones.

o Detection: A detector measures the m/z ratio and the relative abundance of the deflected
ions. For the molecular ion, the m/z value corresponds to the molecular weight of the
compound.

Methodology for Chemical Formula Determination:
Elemental Analysis

Elemental analysis determines the percentage composition of each element (carbon,
hydrogen, oxygen) in isopropyl salicylate.

o Combustion: A precisely weighed sample of the compound is combusted in a furnace with
excess oxygen. This process converts all carbon into carbon dioxide (CO2) and all hydrogen
into water (H20).

e Quantification: The amounts of CO2 and H20 produced are accurately measured.

e Calculation: From these measurements, the mass and percentage of carbon and hydrogen
in the original sample are calculated. The percentage of oxygen is typically determined by
subtracting the percentages of carbon and hydrogen from 100%.

o Empirical Formula: The percentage composition is used to calculate the simplest whole-
number ratio of atoms in the molecule, known as the empirical formula. By comparing the
mass of this empirical formula with the molecular weight obtained from mass spectrometry,
the true molecular formula (a multiple of the empirical formula) is established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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